Cas no 953018-11-6 (2-chloro-7-(1-methylethyl)-7H-Purine)

2-chloro-7-(1-methylethyl)-7H-Purine structure
953018-11-6 structure
Product Name:2-chloro-7-(1-methylethyl)-7H-Purine
CAS No:953018-11-6
MF:C8H9ClN4
MW:196.63685965538
CID:1123000
Update Time:2024-02-07

2-chloro-7-(1-methylethyl)-7H-Purine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-7-(1-methylethyl)-7H-Purine
    • Inchi: 1S/C8H9ClN4/c1-5(2)13-4-11-7-6(13)3-10-8(9)12-7/h3-5H,1-2H3
    • InChI Key: FZXVAVSURDUVHF-UHFFFAOYSA-N
    • SMILES: N1(C(C)C)C2C(=NC(Cl)=NC=2)N=C1

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 277.4±46.0 °C(Predicted)
  • pka: -0.03±0.30(Predicted)
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.